Cas no 92753-15-6 (2-bromo-4-(bromomethyl)furan)

• Product Name: 2-bromo-4-(bromomethyl)furan
• CAS No: 92753-15-6
• MF: C₅H₄Br₂O
• MW: 239.892660140991
• MDL: MFCD24369724
• CID: 2815827
• PubChem ID: 71329352
• Update Time: 2025-06-11

2-bromo-4-(bromomethyl)furan Chemical and Physical Properties

Names and Identifiers

• Furan, 2-bromo-4-(bromomethyl)-
• 2-Bromo-4-(bromomethyl)furan
• 2-bromo-4-(bromomethyl)furan

• MDL： MFCD24369724
• Inchi： 1S/C5H4Br2O/c6-2-4-1-5(7)8-3-4/h1,3H,2H2
• InChI Key： ZUONLUHVINHICP-UHFFFAOYSA-N
• SMILES： BrCC1=COC(=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• XLogP3: 2.6
• Topological Polar Surface Area: 13.1

Additional information on 2-bromo-4-(bromomethyl)furan

2-Bromo-4-(Bromomethyl)furan (CAS No. 92753-15-6): A Comprehensive Overview

2-Bromo-4-(bromomethyl)furan, with the CAS number 92753-15-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a furan ring substituted with bromine atoms at the 2 and 4 positions, with the latter also bearing a bromomethyl group. The presence of these bromine substituents imparts unique reactivity and functionalization possibilities, making it an attractive building block for synthetic chemists.

The synthesis of 2-bromo-4-(bromomethyl)furan has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 4-hydroxymethylfuran with bromine to form the intermediate 4-bromomethylfuran, which is then further brominated at the 2-position. This multi-step process requires careful control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using catalytic systems and microwave-assisted reactions, which reduce waste and improve overall efficiency.

In the realm of medicinal chemistry, 2-bromo-4-(bromomethyl)furan has shown promise as a precursor for the synthesis of bioactive compounds. Its reactivity allows for facile functionalization, enabling the introduction of various substituents that can modulate biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent antimicrobial and antiviral properties. One notable example is the synthesis of furan-based derivatives that show significant activity against drug-resistant strains of bacteria, making them potential candidates for the development of new antibiotics.

Beyond its applications in drug discovery, 2-bromo-4-(bromomethyl)furan has also found use in materials science. The unique electronic properties of furan derivatives make them suitable for the fabrication of organic semiconductors and photovoltaic materials. Recent research has focused on incorporating this compound into polymer backbones to enhance their performance in electronic devices. For example, copolymers containing 2-bromo-4-(bromomethyl)furan units have been shown to exhibit improved charge transport properties and stability under various environmental conditions.

The structural versatility of 2-bromo-4-(bromomethyl)furan also makes it a valuable intermediate in the synthesis of complex natural products and pharmaceuticals. Its ability to undergo selective transformations under mild conditions allows chemists to construct intricate molecular architectures with high precision. This is particularly important in the development of drugs targeting specific biological pathways, where subtle structural modifications can significantly impact efficacy and selectivity.

In addition to its synthetic utility, 2-bromo-4-(bromomethyl)furan has been studied for its potential as a ligand in coordination chemistry. The presence of multiple reactive sites enables it to form stable complexes with various metal ions, which can be utilized in catalysis and sensing applications. For instance, complexes derived from this compound have been used as catalysts in cross-coupling reactions, demonstrating high activity and selectivity under mild reaction conditions.

The safety profile of 2-bromo-4-(bromomethyl)furan is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation of vapors. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles.

In conclusion, 2-bromo-4-(bromomethyl)furan (CAS No. 92753-15-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and coordination chemistry. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and researchers working on the development of new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.